Cas no 1092449-07-4 (methyl 2-amino-6-bromo-1,2,3,4-tetrahydronaphthalene-2-carboxylate hydrochloride)

• Product Name: methyl 2-amino-6-bromo-1,2,3,4-tetrahydronaphthalene-2-carboxylate hydrochloride
• CAS No: 1092449-07-4
• MF: C₁₂H₁₅BrClNO₂
• MW: 320.610001802444
• MDL: MFCD30344780
• CID: 4571016
• PubChem ID: 68590272
• Update Time: 2025-05-26

methyl 2-amino-6-bromo-1,2,3,4-tetrahydronaphthalene-2-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-6-bromo-1,2,3,4-tetrahydronaphthalene-2-carboxylate hydrochloride

• MDL： MFCD30344780
• Inchi： 1S/C12H14BrNO2.ClH/c1-16-11(15)12(14)5-4-8-6-10(13)3-2-9(8)7-12;/h2-3,6H,4-5,7,14H2,1H3;1H
• InChI Key： PMAUKWYFEAMDJF-UHFFFAOYSA-N
• SMILES： C(C1(CCC2=CC(Br)=CC=C2C1)N)(=O)OC.Cl

Additional information on methyl 2-amino-6-bromo-1,2,3,4-tetrahydronaphthalene-2-carboxylate hydrochloride

Methyl 2-amino-6-bromo-1,2,3,4-tetrahydronaphthalene-2-carboxylate hydrochloride: A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-amino-6-bromo-1,2,3,4-tetrahydronaphthalene-2-carboxylate hydrochloride (CAS No. 1092449-07-4) is a highly versatile intermediate that has garnered significant attention in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, serves as a crucial building block in the synthesis of various bioactive molecules. Its unique chemical properties make it particularly valuable in the development of novel therapeutic agents targeting a wide range of diseases.

The molecular framework of methyl 2-amino-6-bromo-1,2,3,4-tetrahydronaphthalene-2-carboxylate hydrochloride consists of a tetrahydronaphthalene core substituted with an amino group at the 2-position, a bromine atom at the 6-position, and a carboxylate ester group at the 2-position. This arrangement imparts distinct reactivity patterns that are exploited in synthetic chemistry. The presence of both amino and bromine functionalities allows for further functionalization through various coupling and substitution reactions, making it an indispensable tool for medicinal chemists.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for kinases and other enzyme targets. The scaffold of methyl 2-amino-6-bromo-1,2,3,4-tetrahydronaphthalene-2-carboxylate hydrochloride bears a strong resemblance to several known kinase inhibitors. For instance, modifications of this core structure have been explored in the synthesis of compounds targeting Janus kinases (JAKs) and tyrosine kinases (TyKs). These kinases play pivotal roles in inflammatory pathways and are implicated in conditions such as rheumatoid arthritis and cancer.

One notable application of this compound is in the development of JAK inhibitors. Recent studies have demonstrated that substituents introduced at the 2-amino and 6-bromo positions can significantly modulate the binding affinity and selectivity of kinase inhibitors. For example, a study published in the Journal of Medicinal Chemistry reported the synthesis of several analogs derived from methyl 2-amino-6-bromo-1,2,3,4-tetrahydronaphthalene-2-carboxylate hydrochloride, which exhibited potent inhibitory activity against JAK1 and JAK3 with minimal off-target effects. This underscores the importance of this intermediate in generating lead compounds for drug discovery.

The bromine atom at the 6-position is particularly noteworthy as it provides a handle for palladium-catalyzed cross-coupling reactions. These reactions are fundamental in constructing complex molecular architectures and have been widely employed in the synthesis of heterocyclic compounds. For instance, Suzuki-Miyaura coupling reactions have been utilized to introduce aryl or heteroaryl groups at various positions around the tetrahydronaphthalene core. Such modifications can enhance the pharmacological properties of derived compounds by improving solubility or target specificity.

The carboxylate ester group at the 2-position offers another avenue for further derivatization. Esterases and other hydrolases can cleave this group under specific conditions, releasing a free carboxylic acid that can be further functionalized. This property is particularly useful in prodrug design, where esters are often employed to mask polar functional groups temporarily to improve oral bioavailability before being hydrolyzed inside target tissues.

Advances in computational chemistry have also played a significant role in optimizing synthetic routes for methyl 2-amino-6-bromo-1,2,3,4-tetrahydronaphthalene-2-carboxylate hydrochloride. Molecular modeling studies have helped identify optimal reaction conditions and predict the outcomes of complex transformations with high accuracy. This has enabled researchers to streamline synthetic protocols and reduce trial-and-error experimentation.

The versatility of this compound is further highlighted by its application in peptidomimetics. Peptidomimetics are designed to mimic the bioactivity of natural peptides while avoiding their limitations such as poor stability or immunogenicity. The tetrahydronaphthalene core can serve as a scaffold to replace peptide bonds or side chains with chemical equivalents that enhance pharmacokinetic properties. Recent work has shown that derivatives of methyl 2-amino-6-bromo-1,2,3,4-tetrahydronaphthalene-2-carboxylate hydrochloride can effectively replicate key interactions within peptide targets without compromising efficacy.

In conclusion, methyl 2-amino-6-bromo-1,2,3,4-tetrahydronaphthalene-2-carboxylate hydrochloride (CAS No. 1092449-07-4) represents an invaluable intermediate in modern pharmaceutical synthesis. Its unique structural features enable diverse functionalization strategies that are critical for developing novel therapeutics targeting various diseases. As research continues to uncover new applications for this compound and its derivatives، its significance is likely to grow even further，making it an essential component in any medicinal chemist’s toolkit.